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Compound of Interest

Compound Name: Vinyl pivalate

Cat. No.: B147603

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of research-grade vinyl
pivalate, its commercial suppliers, key quality attributes, and its application in polymer
synthesis. This document is intended to serve as a valuable resource for researchers and
professionals in drug development and materials science who utilize vinyl pivalate in their

work.

Introduction to Vinyl Pivalate

Vinyl pivalate (also known as vinyl trimethylacetate) is the ester of pivalic acid and vinyl
alcohol.[1] It is a key monomer in the synthesis of various polymers and copolymers.[1] Its
bulky tert-butyl group imparts unique properties to the resulting polymers, such as enhanced
thermal stability and resistance to hydrolysis.[1] In the realm of pharmaceutical and biomedical
research, polymers derived from vinyl pivalate, particularly poly(vinyl alcohol) (PVA), are
explored for applications in drug delivery systems and as functional excipients.[2][3] Research-
grade vinyl pivalate is typically supplied with an inhibitor, such as hydroquinone (HQ), to
prevent spontaneous polymerization during storage.

Commercial Suppliers and Product Specifications

Several chemical suppliers offer research-grade vinyl pivalate, generally with a purity of 99%
or higher. Below is a comparative summary of the product specifications from prominent
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suppliers. Please note that lot-specific data can be obtained from the Certificate of Analysis
(CoA) provided by the supplier at the time of purchase.[4]

Molecular
) Product ) CAS i -
Supplier Purity Weight ( Inhibitor
Name Number
g/mol )
Sigma- ] ) Hydroquinon
] Vinyl pivalate  99% 3377-92-2 128.17
Aldrich e
Vinyl Pivalate .
) N Hydroquinon
TCI America (stabilized >99.0% (GC) 3377-92-2 128.17 5]
e
with HQ)
Santa Cruz Vinyl Pivalate ]
. . Hydroquinon
Biotechnolog (stabilized - 3377-92-2 128.17 )
e
y with HQ)
Vinyl pivalate,
99%, stab. Hydroquinon
Alfa Aesar ) 99% 3377-92-2 128.17
with e
hydroquinone
Chem-Impex i )
Vinyl pivalate  299% 3377-92-2 128.17 -

International

Note: This table is a summary of publicly available data and may not reflect the most current
specifications. Researchers should always consult the supplier's documentation for the most

accurate information.

Physicochemical Properties
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Property Value Reference
Appearance Colorless liquid [3]

Boiling Point 110 °C (lit.) [2]

Density 0.866 g/mL at 25 °C (lit.) [2]
Refractive Index n20/D 1.405 (lit.) [2]

Flash Point 10 °C (50 °F) - closed cup

Solubility Soluble in methanol. [3]

Experimental Protocols: Synthesis of Poly(vinyl
pivalate) via RAFT Polymerization

Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization is a versatile method
for synthesizing polymers with controlled molecular weights and narrow molecular weight
distributions. The following is a representative protocol for the RAFT polymerization of vinyl
pivalate, adapted from established procedures for vinyl esters.[6][7][8]

Materials:

Vinyl pivalate (inhibitor removed prior to use)

» RAFT agent (e.g., a suitable xanthate or dithiocarbamate)
e Initiator (e.g., 2,2'-Azobis(2-methylpropionitrile), AIBN)

e Anhydrous solvent (e.g., toluene or 1,4-dioxane)

» Schlenk flask or ampule

e Magnetic stirrer

e Qil bath

e Vacuum line

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB8752659_en.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8752659.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8752659.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8752659.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8752659_en.htm
https://www.benchchem.com/product/b147603?utm_src=pdf-body
https://www.benchchem.com/product/b147603?utm_src=pdf-body
https://www.benchchem.com/product/b147603?utm_src=pdf-body
https://www.benchchem.com/product/b147603?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2011/py/c1py00062d
https://pubs.rsc.org/en/content/articlelanding/2024/py/d4py00065j
https://www.mdpi.com/2073-4360/6/5/1437
https://www.benchchem.com/product/b147603?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147603?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

« Inert gas (Nitrogen or Argon)

Procedure:

« Inhibitor Removal: Pass vinyl pivalate through a column of basic alumina to remove the
hydroquinone inhibitor.

o Reaction Setup: In a Schlenk flask or ampule, combine the purified vinyl pivalate, the
chosen RAFT agent, and the initiator (AIBN) in the desired molar ratios. A typical ratio of
[Monomer]:[RAFT Agent]:[Initiator] would be in the range of 100:1:0.1 to 500:1:0.2,
depending on the target molecular weight.

e Solvent Addition: Add the anhydrous solvent to the flask to achieve the desired monomer
concentration.

» Degassing: Subject the reaction mixture to at least three freeze-pump-thaw cycles to remove
dissolved oxygen, which can terminate the polymerization.

» Polymerization: After the final thaw, backfill the flask with an inert gas and place itin a
preheated oil bath at a temperature suitable for the initiator (typically 60-80 °C for AIBN). Stir
the reaction mixture for the desired duration (e.g., 4-24 hours). The reaction time will
influence the final monomer conversion and polymer molecular weight.

o Termination: To quench the polymerization, remove the flask from the oil bath and cool it in
an ice bath. Exposing the reaction mixture to air will also terminate the radical
polymerization.

» Polymer Isolation: Precipitate the polymer by slowly adding the reaction mixture to a large
excess of a non-solvent, such as cold methanol, while stirring.

 Purification and Drying: Collect the precipitated polymer by filtration and wash with fresh
non-solvent. Dry the polymer under vacuum until a constant weight is achieved.

o Characterization: The molecular weight (Mn) and polydispersity index (PDI or P) of the
resulting poly(vinyl pivalate) can be determined by Gel Permeation Chromatography (GPC).
The chemical structure and monomer conversion can be analyzed by Nuclear Magnetic
Resonance (NMR) spectroscopy.
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Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the RAFT polymerization of vinyl pivalate.

Preparation Reaction

Polymerization
(Heating & Stirring)

Purification & Analysis
Precipitation — . Characterization
((In Non-solvent) (I B (GPC, NMR)

Inhibitor Removal
(Viny! Pivalate)

Termination
Solvent Addition (Cooling & Air Exposure)

Reagent Mixing
(Monomer, RAFT Agent, Initiator)

Click to download full resolution via product page

Caption: Experimental workflow for the RAFT polymerization of vinyl pivalate.

Reaction Mechanism: RAFT Polymerization

The RAFT process is a controlled radical polymerization that allows for the synthesis of
polymers with predetermined molecular weights and narrow molecular weight distributions. The
general mechanism is depicted below.
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Caption: Generalized mechanism of RAFT polymerization.

Applications in Research and Drug Development

Vinyl pivalate is primarily used as a monomer for the synthesis of poly(vinyl pivalate) (PVPi).
[3] PVPi is a precursor to syndiotactic poly(vinyl alcohol) (PVA), a polymer with applications in
various fields due to its unique properties.[3][9]

o Polymer Synthesis: The controlled polymerization of vinyl pivalate allows for the creation of
well-defined polymers with specific molecular architectures. These polymers are valuable in
materials science research.[6][7]

o Drug Delivery: Poly(vinyl alcohol), derived from poly(vinyl pivalate), is a biocompatible and
water-soluble polymer that has been extensively investigated for use in drug delivery
systems, including hydrogels and nanoparticles.[2]

o Coatings and Adhesives: Copolymers of vinyl pivalate are used in the formulation of
coatings and adhesives to enhance properties such as flexibility and water resistance.[1]

Safety and Handling

Vinyl pivalate is a flammable liquid and should be handled with appropriate safety precautions
in a well-ventilated area, away from ignition sources. It is harmful if inhaled and may cause
respiratory irritation.[10] Suspected of causing cancer.[10] It is essential to wear personal
protective equipment, including safety glasses, gloves, and a lab coat, when handling this
chemical. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided
by the supplier.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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